Cas no 1804029-31-9 (2-Amino-3-(fluoromethyl)-6-(trifluoromethoxy)pyridine-4-acetic acid)
2-Amino-3-(fluoromethyl)-6-(trifluoromethoxy)pyridine-4-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-3-(fluoromethyl)-6-(trifluoromethoxy)pyridine-4-acetic acid
-
- Inchi: 1S/C9H8F4N2O3/c10-3-5-4(2-7(16)17)1-6(15-8(5)14)18-9(11,12)13/h1H,2-3H2,(H2,14,15)(H,16,17)
- InChI Key: SQPCDAWLEHEUSH-UHFFFAOYSA-N
- SMILES: FCC1C(N)=NC(=CC=1CC(=O)O)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 300
- XLogP3: 1.6
- Topological Polar Surface Area: 85.4
2-Amino-3-(fluoromethyl)-6-(trifluoromethoxy)pyridine-4-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A022006172-500mg |
2-Amino-3-(fluoromethyl)-6-(trifluoromethoxy)pyridine-4-acetic acid |
1804029-31-9 | 97% | 500mg |
$1,078.00 | 2022-04-02 | |
| Alichem | A022006172-1g |
2-Amino-3-(fluoromethyl)-6-(trifluoromethoxy)pyridine-4-acetic acid |
1804029-31-9 | 97% | 1g |
$1,612.80 | 2022-04-02 |
2-Amino-3-(fluoromethyl)-6-(trifluoromethoxy)pyridine-4-acetic acid Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 2-Amino-3-(fluoromethyl)-6-(trifluoromethoxy)pyridine-4-acetic acid
2-Amino-3-(fluoromethyl)-6-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1804029-31-9): A Comprehensive Overview
2-Amino-3-(fluoromethyl)-6-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1804029-31-9) is a versatile and intriguing compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for a wide range of applications, particularly in the development of novel therapeutic agents.
The molecular structure of 2-Amino-3-(fluoromethyl)-6-(trifluoromethoxy)pyridine-4-acetic acid is notable for its incorporation of fluorine atoms and a trifluoromethoxy group, which contribute to its chemical stability and biological activity. The presence of these functional groups can significantly influence the compound's pharmacological properties, making it an attractive candidate for drug discovery and development.
Recent studies have highlighted the potential of 2-Amino-3-(fluoromethyl)-6-(trifluoromethoxy)pyridine-4-acetic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory and analgesic effects, suggesting its potential use in the treatment of chronic pain and inflammatory conditions. The mechanism of action is believed to involve the modulation of specific enzymes and receptors involved in pain and inflammation pathways.
In addition to its anti-inflammatory properties, 2-Amino-3-(fluoromethyl)-6-(trifluoromethoxy)pyridine-4-acetic acid has shown promise in the field of oncology. Studies conducted by researchers at the National Cancer Institute have indicated that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways. The ability to selectively target cancer cells while minimizing toxicity to healthy tissues makes it a valuable lead compound for further investigation.
The pharmacokinetic profile of 2-Amino-3-(fluoromethyl)-6-(trifluoromethoxy)pyridine-4-acetic acid has also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are crucial for ensuring that the drug reaches its intended target site in sufficient concentrations to exert its therapeutic effects while minimizing side effects.
Clinical trials are currently underway to evaluate the safety and efficacy of 2-Amino-3-(fluoromethyl)-6-(trifluoromethoxy)pyridine-4-acetic acid in human subjects. Preliminary results from phase I trials have been promising, with no major adverse events reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials and ultimately bringing it to market as a new therapeutic option.
The synthesis of 2-Amino-3-(fluoromethyl)-6-(trifluoromethoxy)pyridine-4-acetic acid involves a series of well-defined chemical reactions that can be optimized for large-scale production. Methods such as palladium-catalyzed cross-coupling reactions and selective fluorination steps have been employed to achieve high yields and purity levels. These synthetic strategies not only ensure the availability of sufficient quantities for research and development but also contribute to the economic feasibility of commercializing this compound.
In conclusion, 2-Amino-3-(fluoromethyl)-6-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1804029-31-9) represents a promising molecule with diverse therapeutic potential. Its unique structural features, combined with favorable pharmacological properties, make it an exciting candidate for further exploration in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound is poised to play a significant role in advancing medical treatments for various conditions.
1804029-31-9 (2-Amino-3-(fluoromethyl)-6-(trifluoromethoxy)pyridine-4-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)